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Compound of Interest

Methyl 1,4-Benzodioxane-2-
Compound Name:
carboxylate

Cat. No.: B103858

Essential Safety and Handling Guide for Methyl
1,4-Benzodioxane-2-carboxylate

This guide provides crucial safety and logistical information for the handling and disposal of
Methyl 1,4-Benzodioxane-2-carboxylate (CAS No: 3663-79-4). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary

While a specific Safety Data Sheet (SDS) for Methyl 1,4-Benzodioxane-2-carboxylate is not
readily available, data from structurally similar compounds, such as 1,4-Benzodioxane-2-
carboxylic acid, suggest the following potential hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation or damage.[1][2][3]

May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment to be used

when handling Methyl 1,4-Benzodioxane-2-carboxylate.

Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
necessary if there is a splash
potential.[4][5][6]

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[3]

[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[4][6]

Inspect gloves for integrity
before use.[7] Dispose of

contaminated gloves after use.

Protective clothing (e.g., lab

coat).

To prevent skin exposure.[5]
Contaminated clothing should
be removed and washed

before reuse.[2][3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2](7]

If ventilation is inadequate, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator.[5][7]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][5]

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to
minimize inhalation exposure.[2][7]

Keep the container tightly closed when not in use.[2][3][8]

. Handling the Chemical:
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e Avoid contact with eyes, skin, and clothing.[2][8]

e Do not breathe dust or vapors.[2][3]

e Minimize dust generation and accumulation.[5][8]

e Wash hands thoroughly after handling.[2][3][8]

» Do not eat, drink, or smoke in the handling area.[2]
3. Storage:

» Store in a cool, dry, and well-ventilated place.[2][3][8]
o Keep the container tightly closed.[2][3][8]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][3]

4. In Case of a Spill:
o Ensure adequate ventilation and remove all sources of ignition.[3][8]
o Wear appropriate personal protective equipment as outlined above.[2]

o For solid spills, sweep up and shovel into a suitable container for disposal. Avoid creating
dust.[2]

» For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a suitable
container for disposal.

Prevent the chemical from entering drains.[8]

Disposal Plan

» Dispose of waste contents and containers in accordance with local, state, and federal
regulations.[2][3]

e Waste should be handled by a licensed professional waste disposal service.[9]
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e Do not allow the product to be released into the environment.[2][8]

Workflow for Handling Methyl 1,4-Benzodioxane-2-
carboxylate
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Safe Handling Workflow for Methyl 1,4-Benzodioxane-2-carboxylate
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Caption: Logical workflow for the safe handling of Methyl 1,4-Benzodioxane-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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